Cas no 1469-95-0 (1,3,5-Hexanetrione,1-phenyl-)

• Product Name: 1,3,5-Hexanetrione,1-phenyl-
• CAS No: 1469-95-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD00839524
• CID: 202937
• PubChem ID: 237441
• Update Time: 2025-04-19

1,3,5-Hexanetrione,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Hexanetrione,1-phenyl-
• 1-phenylhexane-1,3,5-trione
• 1,3,5-Hexanetrione-1-phenyl
• 1-phenyl-1,3,5-hexanetrione
• 1-Phenyl-1,3,5-hexantrion
• 1-Phenyl-hexan-1,3,5-trion
• 1-phenyl-hexane-1,3,5-trione
• 2-phenyl-1,3,5-hexanetrione
• AC1L5YSW
• AC1Q5F1F
• Benzoylacetylacetone
• NSC40937
• SureCN3071016
• W16182
• PWYYHTLZMQHPLP-UHFFFAOYSA-N
• 1,3,5-Hexanetrione, 1-phenyl-
• DTXSID80285196
• CS-0186363
• AS-59881
• 1-Phenyl-1,3,5-hexanetrione #
• 1469-95-0
• NSC-40937
• AKOS015970448
• SCHEMBL3071016
• AE-848/30748018

• MDL： MFCD00839524
• Inchi： 1S/C12H12O3/c1-9(13)7-11(14)8-12(15)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： PWYYHTLZMQHPLP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.07866
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 333.1°Cat760mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.517
• PSA: 51.21
• LogP: 1.80760